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Compound of Interest

Compound Name: Etravirine

Cat. No.: B1671769

For researchers, scientists, and drug development professionals, the proper disposal of
etravirine is a critical component of laboratory safety and environmental responsibility. This
guide provides essential information and step-by-step procedures for the safe handling and
disposal of etravirine waste, ensuring compliance with regulatory guidelines.

Prudent Handling and Personal Protective
Equipment (PPE)

Before initiating any disposal procedure, ensure that appropriate personal protective equipment
is used to minimize exposure risks. Based on safety data sheets (SDS), etravirine is harmful if
swallowed and has been noted for its potential to cause skin reactions.

Recommended PPE:
» Gloves: Wear compatible chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat should be worn to protect clothing.

Waste Classification: A Critical Step

Proper disposal hinges on the correct classification of etravirine waste. While etravirine is not
explicitly listed as a P- or U-listed hazardous waste under the Resource Conservation and
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Recovery Act (RCRA), its environmental and health hazards warrant a conservative approach.
One of its safety data sheets classifies it as UN3077, an environmentally hazardous substance,
due to its high toxicity to aquatic life.

Key Considerations for Classification:

» RCRA Status: Etravirine is not found on the EPA's P or U lists of hazardous wastes.
However, a waste determination should still be conducted to see if it exhibits any
characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity).

o Aquatic Toxicity: The high aquatic toxicity of etravirine is a significant concern. Improper
disposal can lead to environmental contamination.

e Institutional Guidance: Your institution's Environmental Health and Safety (EHS) department
is the ultimate authority on waste classification and disposal procedures. Always consult with
them for guidance specific to your location and facilities.

Due to its environmental hazards, it is recommended to manage etravirine waste as, at a
minimum, a non-RCRA hazardous pharmaceutical waste, which requires incineration.

Step-by-Step Disposal Procedures

The following procedures outline a safe and compliant method for disposing of etravirine
waste in a laboratory setting.

Step 1: Segregation of Waste
Proper segregation is the foundation of safe disposal.

o Solid Etravirine Waste: This includes expired or unused tablets, contaminated lab supplies
(e.g., weigh boats, contaminated gloves, and wipes).

o Liquid Etravirine Waste: This includes solutions containing etravirine.
e Sharps: Any needles or other sharps contaminated with etravirine.

Step 2: Containerization and Labeling
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e Solid Waste:

o Place solid etravirine waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

o The container should be labeled with "Hazardous Waste," the name "Etravirine," and the
associated hazards (e.g., "Toxic," "Environmentally Hazardous").

e Liquid Waste:
o Collect liquid waste in a compatible, sealed, and leak-proof container.

o The container should be clearly labeled as "Hazardous Waste" with the name "Etravirine
and its concentration.

e Sharps:

o Dispose of all sharps contaminated with etravirine in a designated sharps container that
is puncture-resistant and leak-proof.

Step 3: Storage

o Store waste containers in a designated, secure area away from general lab traffic.
o Ensure the storage area is well-ventilated.

Step 4: Final Disposal

e Incineration: The recommended method for the final disposal of etravirine waste is
incineration at a permitted hazardous waste facility. This method destroys the active
pharmaceutical ingredient, preventing its release into the environment.

» Never do the following:

o Do not dispose of etravirine waste down the drain. This can lead to contamination of
waterways.
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o Do not dispose of etravirine waste in the regular trash. This can lead to environmental
contamination and potential exposure to others.

o Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. They will ensure it is transported and disposed of in compliance with all
federal, state, and local regulations.

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key quantitative data related to

etravirine.
Parameter Value Reference
UN Number 3077 Safety Data Sheet
9 (Miscellaneous hazardous
Hazard Class ) Safety Data Sheet
materials)
Aquatic Toxicity Very toxic to aquatic life Safety Data Sheet

Experimental Protocol: Decontamination of Lab
Surfaces

In the event of a spill or for routine cleaning of surfaces where etravirine has been handled,
the following protocol should be followed:

o Don appropriate PPE: Chemical-resistant gloves, safety glasses, and a lab coat are
mandatory.

o Contain the spill: If a spill occurs, cover it with an absorbent material.
o Decontamination solution: Prepare a solution of a suitable laboratory detergent.
o Cleaning procedure:

o Carefully wipe the contaminated area with the detergent solution.
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o Follow with a rinse of 70% ethanol.

o Finally, wipe the area with distilled water.

» Waste disposal: All materials used for cleaning (e.g., wipes, absorbent pads) should be
disposed of as solid etravirine waste.

Logical Workflow for Etravirine Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of etravirine waste.

Don Appropriate PPE.
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Etravirine Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of etravirine, fostering a culture of safety and
compliance.

 To cite this document: BenchChem. [Proper Disposal of Etravirine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671769#etravirine-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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